Cas no 106412-36-6 (tert-butyl 2-oxoazepane-1-carboxylate)

tert-butyl 2-oxoazepane-1-carboxylate structure
106412-36-6 structure
Product Name:tert-butyl 2-oxoazepane-1-carboxylate
CAS No:106412-36-6
Molecular Formula:C11H19NO3
Molecular Weight:213.273463487625
MDL:MFCD03265235
CID:127114
PubChem ID:11424412

tert-butyl 2-oxoazepane-1-carboxylate Properties

Names and Identifiers

    • 1H-Azepine-1-carboxylicacid, hexahydro-2-oxo-, 1,1-dimethylethyl ester
    • tert-butyl 2-oxoazepane-1-carboxylate
    • 1-(tert-butoxycarbonyl)-1-azacycloheptan-2-one
    • 1-Boc-2-oxohexamethyleneimine
    • 1-Boc-aza-2-cycloheptanone
    • A-caprolactam
    • N-(tert-butyloxycarbonyl)-2-oxo-azepane
    • N-Boc-
    • N-Boc-2-azepanone
    • N-Boc-caprolactam
    • N-Boc-ε-caprolactaM
    • tert-Butyl-2-oxoazepane-1-carboxylate
    • N-BOC-CYCLOHEXAMIDE
    • 1-Boc-2-oxoazepane
    • CS-0079206
    • N-Boc-epsilon-caprolactam, 97%
    • DTXSID20465430
    • AKOS015960214
    • s12102
    • EN300-135718
    • AS-54561
    • SCHEMBL5421438
    • N-Boc-epsilon-caprolactam
    • t-Butyl 2-oxoazepane-1-carboxylate
    • MFCD03265235
    • 106412-36-6
    • MDL: MFCD03265235
    • InChIKey: GJZYNYJIBDCRFC-UHFFFAOYSA-N
    • Inchi: 1S/C11H19NO3/c1-11(2,3)15-10(14)12-8-6-4-5-7-9(12)13/h4-8H2,1-3H3
    • SMILES: O(C(N1C(CCCCC1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 227.15200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 213.13649347g/mol
  • Heavy Atom Count: 15
  • Complexity: 255
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • LogP: 3.00890
  • PSA: 55.40000
  • Refractive Index: n20/D 1.468
  • Flash Point: Fahrenheit: >230 ° f
    Celsius: >110 ° c
  • Density: 1.038 g/mL at 25 °C

tert-butyl 2-oxoazepane-1-carboxylate Security Information

  • Symbol: GHS07 GHS09
  • WGK Germany:3
  • Safety Instruction: 26-61
  • Dangerous goods sign: Xi N
  • Hazardous Material transportation number:UN 3082 9 / PGIII
  • Hazard Statement: H315-H319-H335-H400
  • Warning Statement: P261-P273-P305+P351+P338
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Risk Phrases: 36/37/38-50
  • Signal Word:Warning

tert-butyl 2-oxoazepane-1-carboxylate Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

tert-butyl 2-oxoazepane-1-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003TB0-250mg
N-Boc-ε-caprolactam
106412-36-6 95%
250mg
$112.00
A2B Chem LLC
AB77148-250mg
N-Boc-ε-caprolactam
106412-36-6 97%
250mg
$89.00 2024-04-20
Aaron
AR003TJC-100mg
N-Boc-ε-caprolactam
106412-36-6 95%
100mg
$56.00
abcr
AB496477-1 g
t-Butyl 2-oxoazepane-1-carboxylate; .
106412-36-6
1g
€214.00
Alichem
A449041509-5g
tert-Butyl 2-oxoazepane-1-carboxylate
106412-36-6 97%
5g
$468.00 2023-09-04
Ambeed
A257633-25g
tert-Butyl 2-oxoazepane-1-carboxylate
106412-36-6 98%
25g
$534.0 2024-08-02
Chemenu
CM300366-5g
tert-Butyl 2-oxoazepane-1-carboxylate
106412-36-6 97%
5g
$421
Crysdot LLC
CD00013300-1g
tert-Butyl 2-oxoazepane-1-carboxylate
106412-36-6 97%
1g
$175 2024-07-19
Enamine
EN300-135718-0.05g
tert-butyl 2-oxoazepane-1-carboxylate
106412-36-6 95%
0.05g
$19.0
eNovation Chemicals LLC
Y1242193-250mg
N-Boc-caprolactam
106412-36-6 95%
250mg
$185

tert-butyl 2-oxoazepane-1-carboxylate Related Literature

106412-36-6 (tert-butyl 2-oxoazepane-1-carboxylate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:106412-36-6)tert-butyl 2-oxoazepane-1-carboxylate
A1025494
Purity:99%
Quantity:25g
Price($):481.0